Cas no 886946-62-9 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886946-62-9
• MF: C₂₄H₂₃N₃O₅S₂
• MW: 497.586523294449
• CID: 5477774
• Update Time: 2025-11-01

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4,7-dimethoxy-2-benzothiazolyl)-3-(ethylsulfonyl)-N-(2-pyridinylmethyl)-
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C24H23N3O5S2/c1-4-34(29,30)18-10-7-8-16(14-18)23(28)27(15-17-9-5-6-13-25-17)24-26-21-19(31-2)11-12-20(32-3)22(21)33-24/h5-14H,4,15H2,1-3H3
• InChI Key： QKSRNFCQYOWUGT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 886946-62-9): A Comprehensive Overview

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 886946-62-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, an ethanesulfonyl group, and a pyridine substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The benzothiazole core is a well-known heterocyclic scaffold that has been extensively studied for its pharmacological properties. It is often associated with anti-inflammatory, antimicrobial, and anticancer activities. The presence of methoxy groups at positions 4 and 7 enhances the lipophilicity and stability of the molecule, which can improve its bioavailability and cellular uptake. The ethanesulfonyl group adds polarity and can influence the compound's solubility and interaction with biological targets. The pyridine substituent, particularly when attached to a methyl group, can enhance the compound's binding affinity to specific receptors or enzymes.

Recent research has highlighted the potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide has also demonstrated significant anticancer activity. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This suggests that it may have potential as a novel anticancer agent for the treatment of solid tumors and hematological malignancies.

The pharmacokinetic profile of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide has been extensively studied to optimize its therapeutic efficacy. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Several clinical trials are currently underway to evaluate the safety and efficacy of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigation and potential approval as a new therapeutic agent.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 886946-62-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.